4-((1-(2-((2-ethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-methylcyclohexanecarboxamide

• IUPAC Name: 4-[[1-[2-(2-ethylanilino)-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]-N-methylcyclohexane-1-carboxamide
• InChI: InChI=1S/C25H30N4O4S/c1-3-17-6-4-5-7-19(17)27-21(30)15-28-20-12-13-34-22(20)24(32)29(25(28)33)14-16-8-10-18(11-9-16)23(31)26-2/h4-7,12-13,16,18H,3,8-11,14-15H2,1-2H3,(H,26,31)(H,27,30)
• InChI Key: AHHBJPDUKQLEOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CC4CCC(CC4)C(=O)NC)SC=C3
• Molecular Formula: C25H30N4O4S
• Molecular Weight: 482.6 g/mol
• CAS No.: 941893-54-5

Description

The compound is a complex organic molecule with multiple functional groups. It contains a thieno[3,2-d]pyrimidin-4-one core, which is a type of heterocyclic compound containing sulfur and nitrogen. This core is substituted with various groups including an ethylphenylamino group and a methylcyclohexanecarboxamide group.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on synthesizing and characterizing complex molecules incorporating pyrimidine, thiophene, and cyclohexanone units, similar to the compound . For instance, studies on polyamides containing uracil and adenine demonstrate the synthesis of polyamides with molecular weights ranging from 1000 to 5000, highlighting techniques relevant to creating high-molecular-weight compounds with potential biological activity (Hattori & Kinoshita, 1979).

Biological Evaluation

Another area of interest is the biological evaluation of pyrimidine derivatives for their anticancer and anti-inflammatory properties. For example, a novel series of pyrazolopyrimidines demonstrated cytotoxic activities against cancer cell lines, suggesting a method for evaluating the biological activities of complex compounds (Rahmouni et al., 2016). Additionally, the synthesis and biological evaluation of novel pyrimidine derivatives for their potential as anticancer and anti-5-lipoxygenase agents highlight the application of such compounds in developing new therapeutic agents.

Supramolecular Chemistry

Research in supramolecular chemistry involves the development of novel pyrimidine derivatives capable of forming hydrogen-bonded supramolecular assemblies, indicating the compound's potential application in creating complex molecular systems with specific properties (Fonari et al., 2004).